Unveiling Dodoviscin I: A Technical Guide to its Chemical Structure, Properties, and Biological Significance
Unveiling Dodoviscin I: A Technical Guide to its Chemical Structure, Properties, and Biological Significance
For Researchers, Scientists, and Drug Development Professionals
Introduction
Dodoviscin I is a naturally occurring flavonoid isolated from the plant Dodonaea viscosa, a species with a rich history in traditional medicine. As a member of the flavonoid class of secondary metabolites, Dodoviscin I has garnered interest within the scientific community for its potential pharmacological activities. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and purported biological activities of Dodoviscin I, alongside generalized experimental protocols for its isolation and a proposed signaling pathway for its action.
Chemical Structure and Physicochemical Properties
Dodoviscin I is a methoxyflavone with the chemical formula C₂₁H₂₂O₇.[1][2][3] Its systematic IUPAC name is 5,7-dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3-methoxychromen-4-one.[1] The structure features a chromen-4-one core substituted with hydroxyl and methoxy (B1213986) groups, and a substituted phenyl group.
Table 1: Physicochemical Properties of Dodoviscin I
| Property | Value | Source |
| Molecular Formula | C₂₁H₂₂O₇ | [1][2][3] |
| Molecular Weight | 386.4 g/mol | [1][3] |
| CAS Number | 1372527-40-6 | [1][2][3] |
| IUPAC Name | 5,7-dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3-methoxychromen-4-one | [1] |
| Synonyms | (+)-5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)phenyl]-3-methoxy-4H-1-benzopyran-4-one | [2] |
Biological Activity and Potential Signaling Pathway
While extensive research on the specific biological activities of Dodoviscin I is not widely available in peer-reviewed literature, preliminary information from commercial suppliers suggests it may possess anti-inflammatory and antioxidant properties by modulating associated biochemical pathways.[4] One source indicates that Dodoviscin I is an adipogenic agent that can increase triglyceride content in 3T3-L1 mouse fibroblasts and acts as an inhibitor of ERK2 with an IC₅₀ of 10.79 μM. However, this information has not been independently verified in published research.
Flavonoids isolated from Dodonaea viscosa have been shown to exhibit a range of biological effects, including cytotoxic activity against cancer cell lines. Some flavonoids from this plant are thought to exert their effects through signaling pathways such as p53, PI3K/AKT/mTOR, Wnt/β-catenin, NF-κB, and MAPK.[3] Given that ERK2 is a key component of the MAPK signaling pathway, the suggested inhibitory action of Dodoviscin I on ERK2 aligns with the known activities of flavonoids from this plant source.
Based on this putative mechanism, a potential signaling pathway involving Dodoviscin I's inhibition of the ERK signaling cascade is depicted below.
Experimental Protocols
General Protocol for Isolation of Flavonoids from Dodonaea viscosa
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Plant Material Collection and Preparation:
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Aerial parts (leaves and stems) of Dodonaea viscosa are collected and authenticated.
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The plant material is air-dried in the shade and then ground into a coarse powder.
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Extraction:
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The powdered plant material is subjected to extraction with a suitable solvent, typically ethanol (B145695) or methanol, using maceration or Soxhlet extraction.
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The crude extract is then concentrated under reduced pressure using a rotary evaporator.
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Ultrasound-Assisted Extraction (Alternative): Maceration can be supplemented with ultrasonication to enhance extraction efficiency. The powdered plant material is suspended in the solvent and sonicated for a defined period (e.g., 15-30 minutes) at a specific frequency (e.g., 40 kHz).[1]
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Fractionation:
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The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.[3]
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Each fraction is concentrated in vacuo. Flavonoids are typically enriched in the ethyl acetate and chloroform fractions.
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Chromatographic Purification:
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The flavonoid-rich fraction (e.g., ethyl acetate fraction) is subjected to column chromatography over silica (B1680970) gel.
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The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or methanol).
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Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a suitable solvent system and visualizing agent (e.g., UV light or an appropriate spray reagent).
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Fractions with similar TLC profiles are pooled.
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Further purification of the pooled fractions can be achieved by preparative TLC or High-Performance Liquid Chromatography (HPLC) to yield pure Dodoviscin I.
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Structure Elucidation
The chemical structure of the isolated pure compound is typically elucidated using a combination of spectroscopic techniques:
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Mass Spectrometry (MS): To determine the molecular weight and molecular formula.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to determine the carbon-hydrogen framework. 2D-NMR techniques (e.g., COSY, HSQC, HMBC) are employed to establish the connectivity of atoms within the molecule.
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Infrared (IR) Spectroscopy: To identify the functional groups present (e.g., hydroxyl, carbonyl, aromatic rings).
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Ultraviolet-Visible (UV-Vis) Spectroscopy: To provide information about the chromophoric system of the flavonoid.
Conclusion
Dodoviscin I is a flavonoid from Dodonaea viscosa with a defined chemical structure. While its biological activities are not yet extensively documented in peer-reviewed literature, preliminary data suggests potential as an anti-inflammatory and antioxidant agent, possibly acting through the inhibition of the ERK signaling pathway. Further research is required to validate these initial findings and to fully elucidate the therapeutic potential of this natural product. The generalized protocols provided herein offer a framework for the isolation and characterization of Dodoviscin I and related flavonoids, paving the way for future investigations into its pharmacological properties and mechanism of action.
